1-[(4-Propan-2-ylphenyl)methylamino]propan-2-ol;hydrochloride

• IUPAC Name: 1-[(4-propan-2-ylphenyl)methylamino]propan-2-ol;hydrochloride
• InChI: InChI=1S/C13H21NO.ClH/c1-10(2)13-6-4-12(5-7-13)9-14-8-11(3)15;/h4-7,10-11,14-15H,8-9H2,1-3H3;1H
• InChI Key: KYHFWMSKSMMJII-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CNCC(C)O.Cl
• Molecular Formula: C13H22ClNO
• Molecular Weight: 243.77 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined by its InChI code. For a similar compound, “®-1-(methylamino)propan-2-ol hydrochloride”, the InChI code is "1S/C4H11NO.ClH/c1-4(6)3-5-2;/h4-6H,3H2,1-2H3;1H/t4-;/m1./s1". This code provides a unique representation of the compound’s molecular structure.

Scientific Research Applications

X-ray Structures and Computational Studies

Compounds structurally related to "1-[(4-Propan-2-ylphenyl)methylamino]propan-2-ol;hydrochloride" have been extensively studied for their crystal structures using X-ray diffraction and computational methods. For instance, cathinones characterized by FTIR, UV–Vis, and multinuclear NMR spectroscopy have their structures elucidated through X-ray diffraction. These studies provide insights into the molecular geometry, electronic spectra, and potential applications of these compounds in material science and drug design (Nycz et al., 2011).

Identification and Derivatization

The identification and derivatization of selected cathinones, involving spectroscopic studies such as GC-MS, IR, NMR, and electronic absorption spectroscopy, highlight the application of these methods in forensic science. Such studies are crucial for the detection, identification, and legal classification of new psychoactive substances (Nycz et al., 2016).

Synthesis and Crystal Structures of Chalcone Derivatives

The synthesis of chalcone derivatives through base-catalyzed Claisen-Schmidt condensation reactions demonstrates the application of these compounds in organic chemistry and medicinal chemistry. The characterization techniques, including FT-IR and X-ray diffraction, provide valuable information on the molecular structure and potential biological activity of these compounds (Salian et al., 2018).

Antimicrobial Properties

Research on arylsubstituted halogen(thiocyanato)amides containing 4-acetylphenyl fragments indicates potential antimicrobial applications. The synthesis and testing of these compounds for antibacterial and antomycotic activity suggest their use in developing new antimicrobial agents (Baranovskyi et al., 2018).

Preferential Solvation Studies

Studies on the preferential solvation of Brooker's merocyanine in binary solvent mixtures provide insights into solute-solvent interactions, which are fundamental in understanding solvation dynamics, solvent effects on reaction mechanisms, and designing solvent systems for specific chemical processes (Bevilaqua et al., 2004).